3-chloro-N-(3-{[(4-chloro-3-methylphenoxy)acetyl]amino}phenyl)benzamide

• IUPAC Name: 3-chloro-N-[3-[[2-(4-chloro-3-methylphenoxy)acetyl]amino]phenyl]benzamide
• InChI: InChI=1S/C22H18Cl2N2O3/c1-14-10-19(8-9-20(14)24)29-13-21(27)25-17-6-3-7-18(12-17)26-22(28)15-4-2-5-16(23)11-15/h2-12H,13H2,1H3,(H,25,27)(H,26,28)
• InChI Key: FPFLFQILWILAQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=CC(=CC=C2)NC(=O)C3=CC(=CC=C3)Cl)Cl
• Molecular Formula: C22H18Cl2N2O3
• Molecular Weight: 429.3 g/mol

Description

Benzamides are a class of compounds that contain a benzene ring attached to an amide functional group. They are used in a wide range of applications, from pharmaceuticals to dyes. The specific compound you mentioned seems to be a complex benzamide with additional functional groups.

Synthesis Analysis

The synthesis of complex benzamides typically involves several steps, including the formation of the amide bond and the introduction of additional functional groups. The exact synthesis route would depend on the specific structure of the compound.

Molecular Structure Analysis

The molecular structure of a compound like this would be determined by the arrangement of its atoms and the bonds between them. The benzene ring provides a stable, aromatic base for the molecule, while the amide group and any additional functional groups would contribute to the compound’s reactivity.

Chemical Reactions Analysis

Benzamides can undergo a variety of chemical reactions, depending on their specific structure and the conditions under which the reactions are carried out. Common reactions include hydrolysis, reduction, and various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. These can include things like melting point, boiling point, solubility, and reactivity. Again, without more specific information, it’s difficult to provide an analysis of these properties for this compound.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules or systems. For pharmaceutical compounds, this often involves binding to a specific receptor or enzyme. Unfortunately, without more specific information, it’s difficult to predict the mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s used. Proper handling and disposal procedures should always be followed to minimize risk.

Future Directions

The future directions for research on a specific compound would depend on its potential applications. This could include further studies to better understand its properties, development of synthesis methods, or exploration of its uses in areas like medicine or materials science.